N,N-dimethylstaurosporine
N,N-dimethylstaurosporine
Brand Name:
Vulcanchem
CAS No.:
129623-30-9
VCID:
VC0150095
InChI:
InChI=1S/C29H28N4O3/c1-29-27(35-4)20(31(2)3)13-21(36-29)32-18-11-7-5-9-15(18)23-24-17(14-30-28(24)34)22-16-10-6-8-12-19(16)33(29)26(22)25(23)32/h5-12,20-21,27H,13-14H2,1-4H3,(H,30,34)/t20-,21-,27-,29+/m1/s1
SMILES:
CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)N(C)C)OC
Molecular Formula:
C29H28N4O3
Molecular Weight:
480.6 g/mol
N,N-dimethylstaurosporine
CAS No.: 129623-30-9
Main Products
VCID: VC0150095
Molecular Formula: C29H28N4O3
Molecular Weight: 480.6 g/mol
| CAS No. | 129623-30-9 |
|---|---|
| Product Name | N,N-dimethylstaurosporine |
| Molecular Formula | C29H28N4O3 |
| Molecular Weight | 480.6 g/mol |
| IUPAC Name | (2S,3R,4R,6R)-4-(dimethylamino)-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one |
| Standard InChI | InChI=1S/C29H28N4O3/c1-29-27(35-4)20(31(2)3)13-21(36-29)32-18-11-7-5-9-15(18)23-24-17(14-30-28(24)34)22-16-10-6-8-12-19(16)33(29)26(22)25(23)32/h5-12,20-21,27H,13-14H2,1-4H3,(H,30,34)/t20-,21-,27-,29+/m1/s1 |
| Standard InChIKey | NJFTXXMZGIINOF-QNGCTEGKSA-N |
| Isomeric SMILES | C[C@@]12[C@@H]([C@@H](C[C@@H](O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)N(C)C)OC |
| SMILES | CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)N(C)C)OC |
| Canonical SMILES | CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)N(C)C)OC |
| Synonyms | N,N-dimethyl-staurosporine N,N-dimethylstaurosporine |
| PubChem Compound | 10552740 |
| Last Modified | Nov 11 2021 |
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